Cas no 2171745-83-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid is a specialized Fmoc-protected amino acid derivative, designed for peptide synthesis applications. Its structure features an azetidine ring, which introduces conformational constraints, enhancing peptide stability and modulating biological activity. The Fmoc group ensures efficient deprotection under mild basic conditions, making it compatible with solid-phase peptide synthesis (SPPS). The phenylpropanoyl moiety contributes to hydrophobic interactions, while the carboxylic acid functionality allows for further coupling. This compound is particularly valuable in medicinal chemistry for designing peptidomimetics and constrained peptides, offering precise control over secondary structure and binding affinity. High purity and consistent performance make it suitable for research and pharmaceutical development.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid structure
2171745-83-6 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid
CAS No:2171745-83-6
MF:C28H26N2O5
MW:470.516447544098
CID:6069572
PubChem ID:165577427
Update Time:2025-06-08

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid
    • 2171745-83-6
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanoyl]azetidine-2-carboxylic acid
    • EN300-1541555
    • Inchi: 1S/C28H26N2O5/c1-28(18-9-3-2-4-10-18,26(33)30-16-15-24(30)25(31)32)29-27(34)35-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h2-14,23-24H,15-17H2,1H3,(H,29,34)(H,31,32)
    • InChI Key: MBGQEEMQJRRVTK-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC1C(=O)O

Computed Properties

  • Exact Mass: 470.18417193g/mol
  • Monoisotopic Mass: 470.18417193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 789
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 95.9Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid Pricemore >>

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1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid Related Literature

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid (CAS: 2171745-83-6)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid (CAS: 2171745-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-2-carboxylic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a building block for novel bioactive peptides and its applications in targeted drug delivery systems.

One of the key areas of research involving this compound is its use in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, allowing for the stepwise assembly of peptide chains. Researchers have demonstrated that the azetidine-2-carboxylic acid moiety enhances the conformational rigidity of the resulting peptides, which can improve their binding affinity and stability. This property is particularly valuable in the design of peptide-based therapeutics for diseases such as cancer and neurodegenerative disorders.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the pharmacokinetic properties of peptides incorporating 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid. The study revealed that these peptides exhibit improved metabolic stability and bioavailability compared to their linear counterparts. Furthermore, the incorporation of the azetidine ring was found to reduce susceptibility to proteolytic degradation, a common challenge in peptide drug development.

Another significant advancement involves the use of this compound in the development of prodrugs. Researchers have explored its potential as a carrier for targeted drug delivery, leveraging the Fmoc group's ability to be cleaved under specific physiological conditions. This approach has been particularly effective in enhancing the selectivity and efficacy of anticancer agents, minimizing off-target effects and reducing systemic toxicity.

Despite these promising findings, challenges remain in the large-scale synthesis and purification of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, with some success reported in the use of microwave-assisted synthesis and continuous flow chemistry. These advancements are expected to facilitate broader application of this compound in both academic and industrial settings.

In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanoylazetidine-2-carboxylic acid (CAS: 2171745-83-6) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an attractive candidate for the development of next-generation peptide therapeutics and targeted drug delivery systems. Ongoing research is likely to uncover further applications and refine its synthesis, paving the way for its integration into clinical practice.

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